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Compound of Interest

Compound Name: ML133 hydrochloride

Cat. No.: B1147263 Get Quote

ML133 Hydrochloride Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and handling of ML133
hydrochloride.

Frequently Asked Questions (FAQs)
Q1: What is ML133 hydrochloride and what is its primary use?

ML133 hydrochloride is a selective blocker of the Kir2 family of inwardly rectifying potassium

channels.[1][2][3][4][5] It is primarily used as a research tool for in vitro and electrophysiological

studies to investigate the function and physiological roles of Kir2.x channels.[6][7]

Q2: What is the mechanism of action of ML133 hydrochloride?

ML133 hydrochloride acts as a pore blocker of the Kir2.1 channel, inhibiting the flow of

potassium ions.[1][8] Its inhibitory activity is pH-dependent, with increased potency at a more

alkaline pH.[1][6][8][9] The interaction is thought to occur at an intracellular site within the

channel's pore.[1]

Q3: What is the selectivity profile of ML133 hydrochloride?

ML133 hydrochloride is selective for the Kir2.x family of channels (Kir2.1, Kir2.2, Kir2.3, and

Kir2.6).[1][3][5] It shows weak activity against Kir4.1 and Kir7.1 and has no significant effect on
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Kir1.1 (ROMK) channels.[1][2][3][5][10]

Q4: How should ML133 hydrochloride be stored?

As a crystalline solid, ML133 hydrochloride should be stored at -20°C for long-term stability

(≥4 years).[11] Stock solutions in organic solvents can be stored at -80°C for up to a year or at

-20°C for up to one month.[9] It is recommended to aliquot stock solutions to avoid repeated

freeze-thaw cycles.[9] Aqueous solutions are not recommended for storage for more than one

day.[11]

Solubility Data
The solubility of ML133 hydrochloride can vary between batches and is influenced by factors

such as temperature and the purity of the solvent. The following table summarizes solubility

data from various sources.
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Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

DMSO 31.38 - 87.5 100 - 278.82

Ultrasonic and

warming to 60°C may

be required for higher

concentrations.[12]

Use of fresh, non-

hygroscopic DMSO is

recommended.[9]

Ethanol 2.52 - 6 -

Gentle warming and

sonication may be

necessary.[13]

Dimethylformamide

(DMF)
~1 -

1:1 DMSO:PBS (pH

7.2)
~0.50 -

This is an aqueous

buffer solution.[11]

Saline >10 >31.8 As the HCl salt.[6]

Water Insoluble Insoluble [9][13]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.08 ≥ 6.63
A common in vivo

formulation.[12]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.08 ≥ 6.63
An alternative in vivo

formulation.[12]

10% DMSO, 90%

Corn Oil
≥ 2.08 ≥ 6.63

An oil-based in vivo

formulation.[12]

Troubleshooting Guide: Solubility Issues
This guide addresses common problems encountered when dissolving ML133 hydrochloride.
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Q1: I'm having trouble dissolving ML133 hydrochloride powder in my chosen solvent. What

should I do?

Verify the Solvent: Ensure you are using an appropriate organic solvent such as DMSO or

ethanol.[2][3][9][11] ML133 hydrochloride is practically insoluble in water.[9][13]

Use Gentle Heat and Sonication: If the compound does not readily dissolve at room

temperature, gentle warming (e.g., 37-60°C) and sonication can aid in dissolution.[12][14]

[15]

Check Solvent Quality: For DMSO, use a fresh, anhydrous grade, as absorbed moisture can

reduce solubility.[9]

Q2: My ML133 hydrochloride precipitates when I dilute my DMSO stock solution into an

aqueous buffer. How can I prevent this?

This is a common issue due to the lower solubility of ML133 hydrochloride in aqueous

solutions.[11] Here are some strategies to minimize precipitation:

Pre-warm the Buffer: Warming your aqueous buffer to room temperature or 37°C can

increase the solubility of the compound upon dilution.[15]

Use Step-wise Dilution: Instead of adding the concentrated DMSO stock directly to the full

volume of buffer, add the stock solution slowly and drop-wise to the buffer while vortexing or

stirring continuously.[15]

Lower the Final Concentration: If precipitation persists, you may need to work with a lower

final concentration of ML133 hydrochloride in your aqueous solution.

Consider a Co-solvent System: For in vivo studies or challenging in vitro systems, using a

co-solvent system can help maintain solubility.[12][16]

Q3: Can the pH of my buffer affect the solubility and activity of ML133 hydrochloride?

Yes, the activity of ML133 hydrochloride is pH-dependent, showing higher potency at a more

alkaline pH (e.g., pH 8.5).[1][6][8][9] While the direct effect of pH on its solubility in buffers is not

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1147263?utm_src=pdf-body
https://www.tocris.com/products/ml-133-hydrochloride_4549
https://www.rndsystems.com/products/ml-133-hydrochloride_4549
https://www.selleckchem.com/products/Ml-133-hcl.html
https://cdn.caymanchem.com/cdn/insert/31232.pdf
https://www.benchchem.com/product/b1147263?utm_src=pdf-body
https://www.selleckchem.com/products/Ml-133-hcl.html
https://www.apexbt.com/ml133-hcl.html
https://www.medchemexpress.com/ml133-hydrochloride.html
https://cytochrome-c-fragment-93-108.com/index.php?g=Wap&m=Article&a=detail&id=15807
https://www.benchchem.com/pdf/Troubleshooting_precipitation_of_Ethacizine_hydrochloride_in_buffer.pdf
https://www.selleckchem.com/products/Ml-133-hcl.html
https://www.benchchem.com/product/b1147263?utm_src=pdf-body
https://www.benchchem.com/product/b1147263?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/31232.pdf
https://www.benchchem.com/pdf/Troubleshooting_precipitation_of_Ethacizine_hydrochloride_in_buffer.pdf
https://www.benchchem.com/pdf/Troubleshooting_precipitation_of_Ethacizine_hydrochloride_in_buffer.pdf
https://www.benchchem.com/product/b1147263?utm_src=pdf-body
https://www.medchemexpress.com/ml133-hydrochloride.html
https://www.targetmol.com/compound/ml133%20hydrochloride
https://www.benchchem.com/product/b1147263?utm_src=pdf-body
https://www.benchchem.com/product/b1147263?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3177608/
https://www.ncbi.nlm.nih.gov/books/NBK50692/
https://www.researchgate.net/publication/51167688_Selective_Inhibition_of_the_K_ir_2_Family_of_Inward_Rectifier_Potassium_Channels_by_a_Small_Molecule_Probe_The_Discovery_SAR_and_Pharmacological_Characterization_of_ML133
https://www.selleckchem.com/products/Ml-133-hcl.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


extensively documented, pH can influence the ionization state of the molecule, which may

impact its solubility.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Weigh the Compound: Accurately weigh the desired amount of ML133 hydrochloride
powder (Molecular Weight: 313.82 g/mol ). For 1 mg of ML133 hydrochloride, you will need

318.7 µL of DMSO to make a 10 mM solution.

Add Solvent: Add the calculated volume of high-quality, anhydrous DMSO to the vial

containing the ML133 hydrochloride powder.

Dissolve: Vortex the solution thoroughly. If necessary, use a sonicator or warm the solution

gently (up to 60°C) until all the solid has dissolved.[12]

Storage: Store the stock solution in aliquots at -20°C or -80°C to avoid repeated freeze-thaw

cycles.[9]

Protocol 2: Preparation of an In Vivo Formulation (Example)

This protocol is based on a common co-solvent system and should be optimized for your

specific experimental needs.[12][16]

Prepare a Concentrated Stock: Prepare a concentrated stock solution of ML133
hydrochloride in DMSO (e.g., 20.8 mg/mL).

Mix Co-solvents: In a separate tube, combine the other components of the vehicle. For a

final formulation of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline, you would

first mix the PEG300 and Tween-80.

Add the Drug Stock: Slowly add the DMSO stock solution to the co-solvent mixture while

vortexing.

Add Saline: Gradually add the saline to the mixture while continuing to vortex until the final

desired volume is reached.
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Final Check: Ensure the final solution is clear and free of precipitation before administration.

Visual Guides
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Caption: Signaling pathway of ML133 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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